4-(2,3-Dichlorophenyl)-1,2,3,6-tetrahydropyridine
Cat. No. B8634358
M. Wt: 228.11 g/mol
InChI Key: NHULYHVMVISTGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07851629B2
Procedure details
A mixture of 4-(2,3-dichlorophenyl)-1,2,3,6-tetrahydropyridine (0.49 g, 2.15 mmol), platinum oxide (0.11 g) and hydrochloric acid (0.1 ml, conc) in methanol (30 ml) was hydrogenated at 50 psi for 1 h under hydrogen gas. The reaction mixture was filtered through a pad of celite and the filtrate was concentrated and evaporated to dryness. Aqueous sodium carbonate (10%, 50 ml) was added. The aqueous phase was extracted with ethylacetate (3×30 ml) and the combined organic phases was dried (MgSO4), filtered and evaporated to dryness. Yield: 0.17 g. MS m/z (rel. intensity, 70 eV) 230 (M+, 22), 229 (24), 228 (35), 196 (30), 194 (bp).
Quantity
0.49 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:7]([Cl:8])=[CH:6][CH:5]=[CH:4][C:3]=1[C:9]1[CH2:10][CH2:11][NH:12][CH2:13][CH:14]=1.Cl>CO.[Pt]=O>[Cl:1][C:2]1[C:7]([Cl:8])=[CH:6][CH:5]=[CH:4][C:3]=1[CH:9]1[CH2:14][CH2:13][NH:12][CH2:11][CH2:10]1
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Inputs
Step One
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Name
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Quantity
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0.49 g
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Type
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reactant
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Smiles
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ClC1=C(C=CC=C1Cl)C=1CCNCC1
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Name
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Quantity
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0.1 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0.11 g
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Type
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catalyst
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Smiles
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[Pt]=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered through a pad of celite
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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ADDITION
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Type
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ADDITION
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Details
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Aqueous sodium carbonate (10%, 50 ml) was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous phase was extracted with ethylacetate (3×30 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the combined organic phases was dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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Smiles
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ClC1=C(C=CC=C1Cl)C1CCNCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
